Cas no 477334-06-8 (3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE)

• Product Name: 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE
• CAS No: 477334-06-8
• MF: C₂₀H₁₈ClNO
• MW: 323.816024303436
• CID: 931263
• PubChem ID: 2060437
• Update Time: 2025-06-27

3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE
• 3-[(3-chloro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one
• 3-(3-chloro-4-methylanilino)-1-naphthalen-2-ylpropan-1-one
• JS-2528
• 477334-06-8
• 3-((3-Chloro-4-methylphenyl)amino)-1-(naphthalen-2-yl)propan-1-one
• CS-0365434
• AKOS005108300

• Inchi： 1S/C20H18ClNO/c1-14-6-9-18(13-19(14)21)22-11-10-20(23)17-8-7-15-4-2-3-5-16(15)12-17/h2-9,12-13,22H,10-11H2,1H3
• InChI Key： LQXGTYOZRAJOTM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NCCC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 323.1076919g/mol
• Monoisotopic Mass: 323.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE

Comprehensive Overview of 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE (CAS No. 477334-06-8)

3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE, with the CAS number 477334-06-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of aryl ketone derivatives, which are known for their versatile applications in medicinal chemistry and material science. Its unique structure, featuring a naphthyl group and a chloromethylaniline moiety, makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for high-purity organic intermediates like 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE has surged, driven by advancements in drug discovery and biochemical research. Researchers are particularly interested in its potential role as a building block for kinase inhibitors, a class of compounds widely studied for their therapeutic applications. The compound's molecular weight and structural stability further enhance its utility in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS 477334-06-8 involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution, which are well-documented in the literature. Its chemical properties, such as solubility in common organic solvents like dimethyl sulfoxide (DMSO) and methanol, make it suitable for various experimental conditions. Additionally, its melting point and spectroscopic data (e.g., NMR and MS) are critical for quality control in industrial and academic settings.

From an SEO perspective, users frequently search for terms like "3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE supplier", "CAS 477334-06-8 price", and "naphthyl ketone derivatives applications". These queries reflect the growing interest in this compound's commercial availability and practical uses. Moreover, the rise of AI-driven drug design has led to increased curiosity about how such intermediates fit into computational chemistry workflows, particularly in virtual screening and molecular docking studies.

Environmental and safety considerations are also paramount when handling 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Regulatory compliance, such as adherence to REACH and GMP guidelines, ensures its safe use in research and manufacturing.

In conclusion, 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE (CAS 477334-06-8) is a compound of significant scientific and industrial relevance. Its role in pharmaceutical intermediates and material science continues to expand, aligning with trends in precision medicine and green chemistry. For researchers and suppliers alike, understanding its properties and applications is essential for leveraging its full potential.